Cas no 91645-35-1 (2-Pyrrolidinemethanol,1-[(4-methylphenyl)sulfonyl]-)

2-Pyrrolidinemethanol,1-[(4-methylphenyl)sulfonyl]- structure
91645-35-1 structure
Product Name:2-Pyrrolidinemethanol,1-[(4-methylphenyl)sulfonyl]-
CAS No:91645-35-1
MF:C12H17NO3S
MW:255.333282232285
CID:813303
PubChem ID:297354
Update Time:2025-04-19

2-Pyrrolidinemethanol,1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinemethanol,1-[(4-methylphenyl)sulfonyl]-
    • [1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methanol
    • ST016344
    • EU-0035088
    • SMR000024497
    • ChemDiv2_000981
    • (1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinyl)methanol #
    • CHEMBL1497741
    • Oprea1_134809
    • HMS1371M13
    • SR-01000421224-1
    • NSC-168482
    • DTXSID50304944
    • CCG-109892
    • {1-[(4-methylphenyl)sulfonyl]pyrrolidin-2-yl}methanol
    • MLS000089879
    • Tetrahydropyrrole-2-methanol, N-tosyl-
    • 2-(hydroxymethyl)-1-[(4-methylphenyl)sulfonyl]pyrrolidine
    • 1-[(4-methylphenyl)sulfonyl] 2-pyrrolidinemethanol
    • AKOS017420166
    • SCHEMBL5885959
    • SR-01000421224
    • AKOS001639776
    • 91645-35-1
    • NSC168482
    • HMS2505K07
    • Inchi: 1S/C12H17NO3S/c1-10-4-6-12(7-5-10)17(15,16)13-8-2-3-11(13)9-14/h4-7,11,14H,2-3,8-9H2,1H3
    • InChI Key: ROHDMTXJNIUWBL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCCC1CO)(=O)=O

Computed Properties

  • Exact Mass: 255.09291458g/mol
  • Monoisotopic Mass: 255.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66Ų
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